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Compound of Interest

Compound Name: (3-Fluoro-2-nitrophenyl)methanol

Cat. No.: B591663

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical
properties of (3-Fluoro-2-nitrophenyl)methanol, a valuable building block in organic synthesis
and medicinal chemistry. The information is presented to support research and development
activities where this compound is utilized.

Core Physicochemical Data

(3-Fluoro-2-nitrophenyl)methanol, identified by the CAS number 1214323-11-1, is a
nitrobenzene derivative with the molecular formula C7HsFNOs.[1][2][3] Its molecular weight is
approximately 171.13 g/mol .[2] The compound is typically available as a solid with purity levels
reported to be between 95% and 98%.[2][3] For optimal stability, it should be stored at room
temperature in a dry, sealed container.

A summary of the key physical properties is provided in the table below. It is important to note
that some of these values are predicted and may vary slightly based on experimental
conditions and the purity of the sample.
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Property Value Source
CAS Number 1214323-11-1 [L1121[3141[5]
Molecular Formula C7HeFNO3 [1][2]
Molecular Weight 171.13 g/mol [2]

Boiling Point 295.1 £ 25.0 °C at 760 mmHg [1]

Density 1.434 + 0.06 g/cm3 (at 20°C) [1]

Flash Point 132.3+23.2°C [1]
Refractive Index 1.572 [1]

Physical Form Solid

Purity 95% - 98% [2][3]
Room Temperature, Sealed in
Storage -
Dry Conditions
. Qualitative data suggests
Solubility 99 [6]

some level of solubility.

Experimental Protocols

Detailed experimental protocols for the determination of all physical properties for this specific

compound are not readily available in the public domain. However, standard methodologies for

characterizing solid organic compounds are well-established. Below are generalized protocols

that would be suitable for determining the key physical properties of (3-Fluoro-2-

nitrophenyl)methanol.

General Synthesis of a Fluoronitrobenzyl Alcohol

Derivative

While a specific protocol for the synthesis of (3-Fluoro-2-nitrophenyl)methanol was not

found, a representative procedure for a similar compound, (2-Fluoro-3-nitrophenyl)methanol,

involves the reduction of the corresponding benzoic acid methyl ester. This can be adapted for

the synthesis of the target compound.
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Example Protocol:

o Dissolve the starting material, methyl 3-fluoro-2-nitrobenzoate, in an appropriate anhydrous
solvent (e.g., toluene) under an inert atmosphere (e.g., argon or nitrogen).

e Cool the solution to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

o Slowly add a reducing agent, such as Diisobutylaluminium hydride (DIBAL-H) solution, to the
cooled mixture.

e Monitor the reaction progress using a suitable analytical technique, such as Thin Layer
Chromatography (TLC).

e Once the reaction is complete, quench the reaction by the slow addition of a suitable
reagent, such as methanol, followed by an aqueous solution of Rochelle's salt (potassium
sodium tartrate).

¢ Allow the mixture to warm to room temperature and perform an aqueous workup.
o Extract the product into an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.qg.,
anhydrous magnesium sulfate).

» Remove the solvent under reduced pressure to yield the crude product.

 Purify the crude product using a suitable technique, such as column chromatography on
silica gel, to obtain pure (3-Fluoro-2-nitrophenyl)methanol.

Determination of Melting Point

The melting point of a solid compound can be determined using a melting point apparatus.
e Asmall, dry sample of the crystalline solid is packed into a capillary tube.
e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a slow, controlled rate.
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e The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting point range.

Determination of Boiling Point

For a solid compound, the boiling point is determined at a specific pressure, typically
atmospheric pressure (760 mmHgQ).

o A small amount of the substance is placed in a distillation flask.

e The flask is heated, and the temperature of the vapor that is in equilibrium with the boiling
liquid is measured using a thermometer.

e This temperature is the boiling point of the substance at that pressure.

Determination of Density

The density of a solid can be determined by various methods, including the displacement
method.

» Weigh a sample of the solid.

e Measure the volume of the sample. For an irregularly shaped solid, this can be done by
measuring the volume of a liquid it displaces.

o Density is calculated by dividing the mass of the sample by its volume.

Determination of Solubility

The solubility of a compound in various solvents can be determined by adding a small, weighed
amount of the solid to a known volume of the solvent at a specific temperature.

e The mixture is stirred or agitated until no more solid dissolves.

o The concentration of the dissolved solid in the saturated solution is then determined, often by
spectroscopic methods or by evaporating the solvent and weighing the residue.

e This process can be repeated with a range of different solvents to create a solubility profile.
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Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of a

chemical compound like (3-Fluoro-2-nitrophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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